Cas no 17065-18-8 (1,4-Dimethylbicyclo[2.1.0]pentane)

1,4-Dimethylbicyclo[2.1.0]pentane structure

17065-18-8 structure

Product Name:1,4-Dimethylbicyclo[2.1.0]pentane

CAS No:17065-18-8

MF:C₇H₁₂

MW:96.1701822280884

CID:2781828

Update Time:2023-08-07

1,4-Dimethylbicyclo[2.1.0]pentane Chemical and Physical Properties

Names and Identifiers

- 1,4-Dimethylbicyclo[2.1.0]pentane
- Bicyclo[2.1.0]pentane, 1,4-dimethyl-
- 1,4-Dimethylbicyclo[2.1.0]pentane #
- Inchi： 1S/C7H12/c1-6-3-4-7(6,2)5-6/h3-5H2,1-2H3
- InChI Key： GPBOEIMNJNTXIT-UHFFFAOYSA-N
- SMILES： C12(C)CCC1(C)C2

Computed Properties

Exact Mass: 96.093900383 g/mol
Monoisotopic Mass: 96.093900383 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 96.17
XLogP3: 2.7
Topological Polar Surface Area: 0

1,4-Dimethylbicyclo[2.1.0]pentane Production Method

Production Method 1

17065-18-8

3208-16-0

275-51-4

18593-33-4

15009-91-3

934-80-5

Reaction Conditions

1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ; 3 h, 1 atm, 450 °C

Reference

: Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior

Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

1,4-Dimethylbicyclo[2.1.0]pentane Preparation Products

1,4-Dimethylbicyclo[2.1.0]pentane Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
4. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

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